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Compound of Interest

Compound Name: Arazide

Cat. No.: B1197347 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and efficient laboratory environment is paramount. Arazide, a purine nucleoside, requires

careful handling and specific disposal protocols to mitigate risks and ensure compliance with

safety regulations. This guide provides essential, step-by-step instructions for the proper

disposal of Arazide, reinforcing our commitment to being your trusted partner in laboratory

safety and chemical management.

Arazide: Key Chemical and Physical Properties
Understanding the properties of Arazide is the first step toward safe handling and disposal.

The following table summarizes its key quantitative data.

Property Value

Molecular Formula C10H12N8O3[1]

Molecular Weight 292.25 g/mol [1]

IUPAC Name
(2R,3S,4S,5R)-5-(6-aminopurin-9-yl)-4-azido-2-

(hydroxymethyl)oxolan-3-ol[1]

Physical Description
Colorless, odorless, crystalline solid (based on

sodium azide properties)[2]

Solubility in Water
Readily soluble (based on sodium azide

properties)[2]
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Health Hazard Information
Arazide contains an azide group, which is a key component of the highly toxic and reactive

compound sodium azide. Therefore, it is crucial to handle Arazide with extreme caution,

assuming similar toxicological properties.

Potential Health Effects:

Acute Toxicity: May be fatal if swallowed, inhaled, or absorbed through the skin.[3] Ingestion

can cause low blood pressure, rapid heart rate, and potential coma.[2]

Inhalation: Can cause severe irritation of the respiratory tract, dizziness, and shortness of

breath.[2]

Skin and Eye Contact: Can cause irritation, redness, and blisters.[2]

Experimental Protocol: Step-by-Step Disposal of
Arazide
This protocol provides a detailed methodology for the safe disposal of Arazide waste, including

contaminated labware and solutions. All Arazide waste is to be treated as hazardous waste.[2]

[4]

1. Personal Protective Equipment (PPE):

Wear a lab coat, chemical safety goggles, and nitrile or neoprene gloves at all times.[4]

2. Waste Segregation and Collection:

Solid Waste:

Collect all disposable materials contaminated with Arazide, such as weigh paper, pipette

tips, and gloves, in a designated, non-metallic, sealable hazardous waste container.[2][4]

Label the container clearly as "Arazide Hazardous Waste" and include the date.

Liquid Waste:
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Collect all Arazide-containing solutions in a designated, compatible, and sealable

hazardous waste container.

Crucially, do not mix Arazide waste with acidic waste, as this can liberate highly toxic and

explosive hydrazoic acid gas.[3][5]

Do not discard Arazide solutions down the sink. The azide can react with metals in the

plumbing, such as lead and copper, to form highly explosive metal azides.[2]

Empty Containers:

Triple-rinse empty Arazide containers with a suitable solvent.

Collect the rinsate as hazardous liquid waste.[4][6]

Deface the original label on the rinsed container before disposal in regular trash or glass

recycling, in accordance with institutional guidelines.[6]

3. Storage of Hazardous Waste:

Store the sealed hazardous waste containers in a cool, dry, and well-ventilated location,

away from incompatible materials such as acids and metals.[2][4]

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]

Complete all necessary waste pickup request forms.[4]

5. Spill Procedures:

Small Spills: Absorb the spill with absorbent pads or paper towels and place the materials in

the designated non-metallic hazardous waste container.[2]

Large Spills: Evacuate the area immediately and notify others. Contact your institution's EHS

or emergency response team.[2]

Arazide Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of Arazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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